N-(4-methoxyphenyl)-2,6-dimethylquinolin-4-amine

• IUPAC Name: N-(4-methoxyphenyl)-2,6-dimethylquinolin-4-amine
• InChI: InChI=1S/C18H18N2O/c1-12-4-9-17-16(10-12)18(11-13(2)19-17)20-14-5-7-15(21-3)8-6-14/h4-11H,1-3H3,(H,19,20)
• InChI Key: DBSZUKKHWWCDKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C(N=C2C=C1)C)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods (like DFT) are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the products formed in the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, stability, etc. Computational methods can also be used to predict these properties.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological targets in the body.

Safety and Hazards

This involves studying the toxicity of the compound and any risks associated with handling it. Material safety data sheets (MSDS) are often referred to for this information.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, modifications that could be made to its structure to improve its properties, or new reactions that could be explored.